1-(4-fluorophenyl)-N-((1-(thiophen-3-yl)cyclopentyl)methyl)methanesulfonamide

• IUPAC Name: 1-(4-fluorophenyl)-N-[(1-thiophen-3-ylcyclopentyl)methyl]methanesulfonamide
• InChI: InChI=1S/C17H20FNO2S2/c18-16-5-3-14(4-6-16)12-23(20,21)19-13-17(8-1-2-9-17)15-7-10-22-11-15/h3-7,10-11,19H,1-2,8-9,12-13H2
• InChI Key: SCWRQPMZLDVCTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(CNS(=O)(=O)CC2=CC=C(C=C2)F)C3=CSC=C3
• Molecular Formula: C17H20FNO2S2
• Molecular Weight: 353.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. It would contain a thiophene ring, a cyclopentyl ring, and a fluorophenyl ring, all connected by various bonds.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Thiophene derivatives can undergo a variety of reactions, including condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties.

Scientific Research Applications

Organic Synthesis Techniques

Research in organic synthesis often explores the development of new methodologies for constructing complex molecules with high precision. For example, the iridium-catalyzed regio- and enantioselective allylic alkylation of fluorobis(phenylsulfonyl)methane has been reported, showcasing the ability to achieve highly selective transformations leading to enantiopure compounds. This process exemplifies the utility of sulfonamide derivatives in facilitating complex organic transformations with significant implications for synthesizing pharmacologically active molecules (Liu et al., 2009).

Medicinal Chemistry

In the realm of medicinal chemistry, sulfonamide derivatives have been extensively investigated for their biological activities. For instance, compounds structurally related to methanesulfonamides have been explored for their potential as inhibitors of various biological targets. The structural study of nimesulide triazole derivatives, which bear resemblance in functional groups to the compound , underscores the importance of detailed molecular architecture in dictating interactions with biological macromolecules and influencing pharmacological profiles (Dey et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. Thiophene derivatives have been studied for their potential biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Thiophene derivatives are a topic of ongoing research due to their potential biological activities. Future research may focus on synthesizing new thiophene derivatives and studying their properties and potential applications.